Cas no 509-99-9 (Spirostan-12-one,3-hydroxy-, (3b,5a,25S)- (9CI))

• Product Name: Spirostan-12-one,3-hydroxy-, (3b,5a,25S)- (9CI)
• CAS No: 509-99-9
• MF: C₂₈H₄₄O₄
• MW: 444.646569252014
• CID: 379056
• PubChem ID: 90473944
• Update Time: 2025-04-19

Spirostan-12-one,3-hydroxy-, (3b,5a,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Spirostan-12-one,3-hydroxy-, (3b,5a,25S)- (9CI)
• Neohecogenin
• 5a-Spirostan-12-one, 3b-hydroxy-, (22R,25S)- (8CI)
• Sisalagenin (7CI)
• Spiro[8H-naphth[2',1':4,5]indeno[2,1-b]furan-8,2'-[2H]pyran],spirostan-12-one deriv.
• 509-99-9
• AKOS032948376
• Spirostan-12-one,3-hydroxy-,(3b,5a,25s)-(9ci)

• Inchi： 1S/C28H44O4/c1-16-8-11-28(31-15-16)17(2)24-26(4,32-28)14-22-20-7-6-18-12-19(29)9-10-25(18,3)21(20)13-23(30)27(22,24)5/h16-22,24,29H,6-15H2,1-5H3/t16-,17-,18-,19-,20+,21-,22-,24-,25-,26-,27+,28+/m0/s1
• InChI Key： PSLDGUSFVAQHTC-NKLIXHLWSA-N
• SMILES： O1[C@]2(CC[C@H](C)CO2)[C@@H](C)[C@H]2[C@]1(C)C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3CC([C@@]12C)=O)O

Computed Properties

• Exact Mass: 444.32395988g/mol
• Monoisotopic Mass: 444.32395988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 0
• Complexity: 811
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids